Cas no 5665-25-8 ( )
structure
Product Name:
CAS No:5665-25-8
MF:C14H14O3
MW:230.259164333344
CID:945735
PubChem ID:331643
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-(7-methoxynaphthalen-2-yl)propanoic acid
- AC1L79I2
- NSC325667
- 5665-25-8
- NSC-325667
- DS-004596
- DTXSID30318069
-
-
- Inchi： 1S/C14H14O3/c1-17-13-6-5-11-4-2-10(3-7-14(15)16)8-12(11)9-13/h2,4-6,8-9H,3,7H2,1H3,(H,15,16)
- InChI Key： AZLPGMNLGTWUGQ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC2C=CC(=CC=2C=1)CCC(=O)O
Computed Properties
- Exact Mass: 230.09432
- Monoisotopic Mass: 230.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.202
- Boiling Point: 417.7°C at 760 mmHg
- Flash Point: 160.7°C
- Refractive Index: 1.611
- PSA: 46.53
- LogP: 2.86560
Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5665-25-8 ( ) Related Products
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